1-[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine

• IUPAC Name: [2-(imidazol-1-ylmethyl)phenyl]methanamine
• InChI: InChI=1S/C11H13N3/c12-7-10-3-1-2-4-11(10)8-14-6-5-13-9-14/h1-6,9H,7-8,12H2
• InChI Key: KQDQKIUTQYNZIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)CN2C=CN=C2
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol

Description

“1-[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine” is a heterocyclic compound. It has the empirical formula C10H11N3 and a molecular weight of 173.21. It is usually sold in solid form.

Physical And Chemical Properties Analysis

The compound is a solid. Its molecular weight is 173.21. The SMILES string for this compound is NCc1ccccc1-n2ccnc2, which provides a textual representation of its structure.

Scientific Research Applications

Chemical Inhibition of Cytochrome P450 Isoforms
1-[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine, due to its structural similarity to imidazole derivatives, could potentially influence the activity of cytochrome P450 (CYP) enzymes. Selective inhibition of CYP isoforms plays a crucial role in studying drug metabolism and predicting drug-drug interactions. For instance, compounds like tranylcypromine and its analogs, which share structural features with 1-[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine, have been evaluated for their selectivity and potency as CYP inhibitors, suggesting potential applications in metabolic studies and the development of safer pharmaceutical agents (Khojasteh et al., 2011).

Design of Kinase Inhibitors
Imidazole scaffolds, similar to 1-[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine, have been extensively researched for their role in designing selective inhibitors of enzymes like p38 MAP kinase, which is implicated in inflammatory processes. The imidazole ring serves as a critical component in the pharmacophore, contributing to the binding selectivity and potency of these inhibitors. This area of research demonstrates the compound's relevance in developing new anti-inflammatory drugs (Scior et al., 2011).

Advanced Material Synthesis
The structural attributes of 1-[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine can be exploited in the synthesis of zeolite imidazolate frameworks (ZIFs), a subclass of metal-organic frameworks (MOFs) known for their exceptional chemical stability and porosity. These frameworks find applications in gas storage, separation technologies, and catalysis, highlighting the compound's utility in creating materials with novel properties for industrial applications (Sankar et al., 2019).

Medicinal Chemistry Developments
Imidazo[1,2-b]pyridazine, a derivative framework related to 1-[2-(1H-imidazol-1-ylmethyl)phenyl]methanamine, has been recognized for producing molecules with various therapeutic potentials. This includes kinase inhibitors like ponatinib, which underlines the importance of the imidazole motif in developing novel drugs for treating diseases such as cancer (Garrido et al., 2021).

Safety and Hazards

The compound has hazard statements H315 - H318 - H335, indicating that it can cause skin irritation, eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.